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Compound of Interest

Compound Name: Methionylphenylalanine

CAS No.: 14492-14-9

Cat. No.: B079014

Get Quote

Executive Summary & Risk Profile[1][2]
Substance: L-Methionyl-L-phenylalanine (Met-Phe) CAS Registry Number: 13588-94-8

Molecular Formula: C₁₄H₂₀N₂O₃S[1][2]

Critical Safety Distinction: Operators must verify the CAS number before handling. Do NOT

confuse this substance with:

Melphalan (L-Phenylalanine Mustard): A highly toxic alkylating chemotherapy agent (CAS

148-82-3).

Methomyl: A fatal carbamate pesticide (CAS 16752-77-5).

Operational Hazard Assessment: While L-Methionyl-L-phenylalanine is generally classified as

low acute toxicity, it is a bioactive chemotactic peptide. In drug development and immunological

research, it is used to stimulate neutrophil oxidative metabolism and chemotaxis. Therefore,

handling requires Universal Peptide Precautions to prevent:
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Occupational Sensitization: Repeated inhalation of peptide dust can trigger immune

responses.

Sample Integrity Loss: Protection of the sample from human-borne proteases and

contaminants.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are mandatory for all personnel handling Met-Phe in quantities

exceeding 10 mg.

Protection Zone
Standard Operation
(Solution Handling)

High-Risk
Operation (Powder
Weighing/Lyophiliz
ation)

Technical Rationale

Respiratory
Surgical Mask (ASTM

Level 2/3)

N95 Respirator

(NIOSH Certified) or

P100 if outside a fume

hood.

Prevents inhalation of

lyophilized peptide

dust, which is a potent

sensitizer.

Dermal (Hand)
Nitrile Gloves (Min.

thickness 0.11 mm)

Double Gloving (Nitrile

over Nitrile)

Methionine residues

are susceptible to

oxidation; human skin

oils contain proteases

that degrade the

sample.

Ocular
Safety Glasses with

side shields

Chemical Goggles

(Indirect Vent)

Protects against

ocular absorption of

DMSO/organic

solvents used in

reconstitution.

Body

Lab Coat

(Cotton/Polyester

blend)

Lab Coat + Tyvek®

Sleeve Covers

Reduces static cling

common with peptide

powders; sleeve

covers prevent cuff

contamination.
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PPE Decision Logic
The following diagram outlines the decision process for selecting the appropriate safety gear

based on the physical state of the reagent.

Start: Assess Met-Phe State

Is the substance Solid (Powder) 
or Liquid (Solution)?

Solid / Lyophilized Powder

Solid

Solvated (DMSO/Buffer)

Liquid

Is a Certified Fume 
Hood Available?

REQUIRED PPE:
- N95 Respirator

- Double Nitrile Gloves
- Safety Goggles

- Anti-static Lab Coat

No (Open Bench)

REQUIRED PPE:
- Surgical Mask

- Single Nitrile Gloves
- Safety Glasses

- Lab Coat
(Work strictly inside hood)

Yes

Solvent Type?

DMSO/Organic Solvent:
High Permeation Risk

DMSO/Methanol

Aqueous Buffer:
Low Permeation Risk

PBS/Water

REQUIRED PPE:
- Chemical Splash Goggles

- Double Gloves (Change immediately if splashed)

Click to download full resolution via product page
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Figure 1: PPE Selection Logic based on physical state and engineering controls. Note the

increased requirements for DMSO handling due to its ability to carry solutes through the skin.

Operational Protocols
Weighing and Static Control
Met-Phe is often supplied as a fluffy, lyophilized powder that is highly susceptible to

electrostatic charging. This causes "fly-away" where the peptide repels from the spatula,

creating an inhalation hazard and dosing inaccuracy.

Protocol:

Engineering Control: Operate within a localized exhaust hood or a weighted balance

enclosure.

Static Mitigation: Use an ionizing anti-static gun (e.g., Zerostat) on the vial and spatula

before opening.

Transfer: Use a micro-spatula. Do not pour from the vial.

Decontamination: Wipe the balance area with 70% Ethanol immediately after weighing to

denature any residual peptide dust.

Solubilization (The "Hydrophobic" Challenge)
Met-Phe is hydrophobic. Attempting to dissolve it directly in neutral water (pH 7) often results in

suspension rather than solution, leading to experimental error.

Correct Solubilization Workflow:

Weighed Met-Phe Powder Add Organic Solvent
(DMSO or DMF)

Vortex to Dissolve
(Stock Conc: 10-50 mM)

Ensure complete
dissolution Dilute with Aqueous Buffer

(PBS/Media)
Slow addition

Check for Precipitation Ready for Assay

Clear

Sonicate / Warm (<30°C)

Cloudy Resolved
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Figure 2: Solubilization workflow ensuring homogeneity. Met-Phe requires an initial organic

solvent step (DMSO) before aqueous dilution.

Disposal and Environmental Safety
Although Met-Phe is not a P-listed acute toxin, it must be disposed of as chemical waste due to

its biological activity.

Solid Waste: Contaminated gloves, weighing boats, and paper towels must be discarded in

Hazardous Solid Waste bags (usually yellow/red depending on facility), not regular trash.

Liquid Waste:

DMSO Solutions: Must go into Halogenated/Organic Solvent Waste. Do not pour down the

sink.

Aqueous Solutions: If diluted <1mM in non-toxic buffers, check local EHS regulations;

generally, collection in Aqueous Chemical Waste is best practice to prevent bioactive

accumulation in water systems.

Spill Response:

Powder: Do not dry sweep. Cover with wet paper towels (soaked in weak detergent) to

prevent dust generation, then wipe up.

Liquid: Absorb with vermiculite or spill pads. Clean surface with 10% bleach followed by

70% ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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